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Compound of Interest

Compound Name: 3-Hydroxycotinine

Cat. No.: B1251162 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for 3-Hydroxycotinine, including operational and disposal

plans, to foster a secure laboratory environment and support research excellence.

I. Chemical and Physical Properties
3-Hydroxycotinine is the primary metabolite of cotinine, which itself is a metabolite of nicotine.

[1][2] It is frequently used as a biomarker to study tobacco and secondhand smoke exposure.

[2]

Property Value Source

Molecular Formula C₁₀H₁₂N₂O₂ [2][3][4]

Molecular Weight 192.22 g/mol [2][3][4]

Appearance Solid, powder, or crystals [5]

Color White to light off-white

Melting Point 103-106 °C [1]

Storage Temperature -20°C or 2-8°C [3]

II. Hazard Identification and Safety Precautions
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3-Hydroxycotinine is considered a hazardous chemical and is toxic if swallowed.[3][4][5] It can

also cause skin and serious eye irritation, and may cause respiratory irritation.[3]

GHS Hazard Classification:

Hazard Class Category Hazard Statement Pictogram

Acute Toxicity, Oral 3
H301: Toxic if

swallowed

GHS06 (Skull and

crossbones)

Skin Irritation 2
H315: Causes skin

irritation

GHS07 (Exclamation

mark)

Eye Irritation 2A
H319: Causes serious

eye irritation

GHS07 (Exclamation

mark)

Specific target organ

toxicity — Single

exposure (Respiratory

tract irritation)

3
H335: May cause

respiratory irritation

GHS07 (Exclamation

mark)

Precautionary Statements:

Prevention: Wash hands and any exposed skin thoroughly after handling. Do not eat, drink,

or smoke when using this product. Wear protective gloves, protective clothing, eye

protection, and face protection. Avoid breathing dust, fume, gas, mist, vapors, or spray. Use

only outdoors or in a well-ventilated area.[3]

Response: If swallowed, immediately call a poison center or doctor. Rinse mouth. If on skin,

wash with plenty of soap and water. If in eyes, rinse cautiously with water for several

minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[3][5]

Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.[3][5]

Disposal: Dispose of contents and container to an approved waste disposal plant.[3]

III. Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is crucial when handling 3-Hydroxycotinine. The following

table outlines the recommended PPE.

Body Part PPE Recommendation Rationale

Hands

Two pairs of powder-free nitrile

gloves meeting ASTM D6978

standard.[6]

Prevents skin contact and

absorption. Double-gloving is

recommended for handling

hazardous chemicals.

Eyes/Face
Safety goggles or a face

shield.[6][7]

Protects against splashes and

airborne particles.[7]

Body

A disposable, polyethylene-

coated polypropylene gown

with a closed back.[6][8]

Provides a barrier against

spills and contamination.

Respiratory
A fit-tested N95 or N100

respirator.[6][9]

Necessary when handling the

powder outside of a

containment device to prevent

inhalation.

Feet
Disposable, skid-resistant shoe

covers.[8]

Prevents the spread of

contamination outside of the

laboratory.

IV. Operational Plan: Handling and Experimental
Workflow
The following workflow outlines the key steps for safely handling 3-Hydroxycotinine in a

laboratory setting, from receiving to use in an experiment.
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Receiving and Storage

Preparation for Experiment

Experimental Use

Post-Experiment Cleanup and Disposal
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Inspect Container for Damage

Transfer to Designated, Locked Storage (-20°C)

Don Appropriate PPE

Work in a Fume Hood or Ventilated Enclosure

Weigh Required Amount

Prepare Solution

Execute Experimental Protocol

Handle all materials as potentially contaminated

Decontaminate Work Surfaces

Segregate Waste

Dispose of Waste According to Protocol

Doff PPE Correctly

Click to download full resolution via product page

Caption: Workflow for Handling 3-Hydroxycotinine.
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V. Experimental Protocol: Sample Preparation for
LC-MS/MS Analysis
The following is a generalized protocol for the preparation of serum or plasma samples for the

quantification of 3-Hydroxycotinine using liquid chromatography-tandem mass spectrometry

(LC-MS/MS), a common application for this compound.[10][11][12]

Materials:

Serum or plasma samples

3-Hydroxycotinine standard

Isotope-labeled internal standard (e.g., methyl-D3-hydroxycotinine)[11]

Reagents for protein precipitation (e.g., perchloric acid) or solid-phase extraction (SPE)

Organic solvents (e.g., isopropanol, methylene chloride)[11]

Vortex mixer

Centrifuge

HPLC vials

Procedure:

Sample Thawing: Allow frozen serum/plasma samples and standards to thaw at room

temperature.

Aliquoting: Aliquot a specific volume (e.g., 100 µL) of the sample, standard, or quality control

into a labeled microcentrifuge tube.[12]

Internal Standard Spiking: Add a known concentration of the isotope-labeled internal

standard to each tube.[11]

Protein Precipitation/Extraction:
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For Protein Precipitation: Add a protein precipitating agent, vortex, and centrifuge to pellet

the proteins.[12]

For Solid-Phase Extraction (SPE): Apply the sample to a conditioned SPE plate to extract

the analytes.[11]

Supernatant/Eluent Transfer: Carefully transfer the supernatant (after precipitation) or the

eluent (after SPE) to a clean tube.

Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen.

Reconstitution: Reconstitute the dried extract in a mobile phase-compatible solvent.

Transfer to Vial: Transfer the reconstituted sample to an HPLC vial for analysis.
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Thaw Samples and Standards

Aliquot Sample

Spike with Internal Standard

Protein Precipitation or SPE

Transfer Supernatant/Eluent

Evaporate to Dryness

Reconstitute in Solvent

Transfer to HPLC Vial

LC-MS/MS Analysis
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Caption: Sample Preparation for LC-MS/MS Analysis.
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VI. Disposal Plan
Proper disposal of 3-Hydroxycotinine and associated contaminated materials is critical to

prevent environmental contamination and ensure personnel safety.

Waste Segregation and Disposal Pathway:

Waste Generation

On-Site Segregation

Final Disposal

Unused 3-Hydroxycotinine

Solid Chemical Waste Container

Contaminated PPE (gloves, gown, etc.)

Solid Biohazardous/Chemical Waste Container

Contaminated Labware (pipette tips, tubes) Liquid Waste (solvents, sample preparations)

Liquid Chemical Waste Container

Licensed Hazardous Waste Contractor

Click to download full resolution via product page

Caption: Waste Disposal Pathway for 3-Hydroxycotinine.

Disposal Procedures:

Solid Waste:

Unused or expired 3-Hydroxycotinine powder should be collected in a designated,

labeled hazardous solid chemical waste container.

Contaminated solid waste, such as gloves, gowns, and plasticware, should be placed in a

separate, clearly labeled hazardous waste container.

Liquid Waste:
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All liquid waste containing 3-Hydroxycotinine should be collected in a designated,

labeled hazardous liquid chemical waste container.

Do not mix incompatible waste streams.

Decontamination:

All work surfaces and equipment should be decontaminated with an appropriate cleaning

agent after use.

Final Disposal:

All waste must be disposed of through a licensed hazardous waste disposal service in

accordance with local, state, and federal regulations.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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